Cas no 956758-72-8 (5-Methyl-4-(4-nitro-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid)

5-Methyl-4-(4-nitro-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid structure

956758-72-8 structure

Product Name:5-Methyl-4-(4-nitro-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid

CAS No:956758-72-8

MF:C₉H₈N₄O₅

MW:252.183621406555

MDL:MFCD06653271

CID:1069347

PubChem ID:4715186

Update Time:2025-04-20

5-Methyl-4-(4-nitro-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-isoxazole-3-carboxylic acid
- 5-Methyl-4-(1H-pyrazol-1-ylmethyl)isoxazole-3-carboxylic acid
- 5-methyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid
- 5-Methyl-4-((4-nitro-1H-pyrazol-1-yl)methyl)isoxazole-3-carboxylic acid
- EN300-92863
- 5-Methyl-4-[(4-nitropyrazol-1-yl)methyl]isoxazole-3-carboxylic acid
- MFCD06653271
- C9H8N4O5
- AKOS000314616
- 5-Methyl-4-(4-nitro-pyrazol-1-ylmethyl)-isoxazole-3-carboxylic acid
- 5-methyl-4-[(4-nitropyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic Acid
- 5-Methyl-4-((4-nitro-1H-pyrazol-1-yl)methyl)isoxazole-3-carboxylicacid
- 956758-72-8
- AKOS015922124
- 5-methyl-4-[(4-nitro-1h-pyrazol-1-yl)methyl]-3-isoxazolecarboxylic acid
- 5-methyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylic acid
- ALBB-004566
- STK350179
- G47442
- 5-Methyl-4-(4-nitro-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid
- MDL： MFCD06653271
- Inchi： 1S/C9H8N4O5/c1-5-7(8(9(14)15)11-18-5)4-12-3-6(2-10-12)13(16)17/h2-3H,4H2,1H3,(H,14,15)
- InChI Key： ISCOXEHSPHPMGP-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C(C(=O)O)=N1)CN1C=C(C=N1)[N+](=O)[O-]

Computed Properties

Exact Mass: 252.04900
Monoisotopic Mass: 252.04946937g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 346
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 127Å²

Experimental Properties

PSA: 126.97000
LogP: 1.35740

5-Methyl-4-(4-nitro-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-Methyl-4-(4-nitro-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methyl-4-(4-nitro-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	027751-250mg	5-Methyl-4-(4-nitro-pyrazol-1-ylmethyl)-isoxazole-3-carboxylic acid	956758-72-8	95%	250mg	￡144.00	2022-03-01
Fluorochem	027751-1g	5-Methyl-4-(4-nitro-pyrazol-1-ylmethyl)-isoxazole-3-carboxylic acid	956758-72-8	95%	1g	￡287.00	2022-03-01
Fluorochem	027751-5g	5-Methyl-4-(4-nitro-pyrazol-1-ylmethyl)-isoxazole-3-carboxylic acid	956758-72-8	95%	5g	￡782.00	2022-03-01
TRC	B495423-100mg	5-Methyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylic Acid	956758-72-8		100mg	$ 50.00	2022-06-07
TRC	B495423-500mg	5-Methyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylic Acid	956758-72-8		500mg	$ 210.00	2022-06-07
TRC	B495423-1g	5-Methyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylic Acid	956758-72-8		1g	$ 295.00	2022-06-07
Chemenu	CM115474-1g	5-methyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylic acid	956758-72-8	95%	1g	$359	2024-07-18
abcr	AB405457-100 mg	5-Methyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylic acid	956758-72-8		100MG	€231.60	2022-03-02
abcr	AB405457-250 mg	5-Methyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylic acid	956758-72-8		250MG	€275.80	2022-03-02
abcr	AB405457-500 mg	5-Methyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylic acid	956758-72-8		500MG	€409.30	2022-03-02

5-Methyl-4-(4-nitro-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Cas no 956758-72-8 (5-Methyl-4-(4-nitro-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid)

5-Methyl-4-(4-nitro-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

5-Methyl-4-(4-nitro-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid Security Information

5-Methyl-4-(4-nitro-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5-Methyl-4-(4-nitro-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid Pricemore >>

5-Methyl-4-(4-nitro-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid Related Literature

Related Categories

956758-72-8 (5-Methyl-4-(4-nitro-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid) Related Products